molecular formula C16H18N2 B586942 Metapramine-d3 CAS No. 1794942-17-8

Metapramine-d3

Cat. No. B586942
CAS RN: 1794942-17-8
M. Wt: 241.352
InChI Key: YXVZOBVWVRFPTE-BMSJAHLVSA-N
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Description

Metapramine-d3 is the labelled analogue of Metapramine . Metapramine is a tricyclic antidepressant and acts as a low-affinity NMDA receptor antagonist . It was developed by Rhone Poulenc and introduced for the treatment of depression in France in 1984 . In addition to its efficacy against affective disorders, it also has analgesic properties, and may be useful in the treatment of pain .


Molecular Structure Analysis

Metapramine-d3 is closely related to the D2 receptor subtype, making the development of D3 selective antagonists a challenging task . D3 receptors are expressed by a distinct population of prefrontal neurons and they also represent the main auto-receptor controlling DA release in the prefrontal cortex .

Mechanism of Action

Metapramine-d3, like Metapramine, acts as a low-affinity NMDA receptor antagonist . It has desipramine-like effects, acting as a norepinephrine reuptake inhibitor without affecting the reuptake of serotonin or dopamine .

properties

CAS RN

1794942-17-8

Product Name

Metapramine-d3

Molecular Formula

C16H18N2

Molecular Weight

241.352

IUPAC Name

N-methyl-11-(trideuteriomethyl)-5,6-dihydrobenzo[b][1]benzazepin-5-amine

InChI

InChI=1S/C16H18N2/c1-17-14-11-12-7-3-5-9-15(12)18(2)16-10-6-4-8-13(14)16/h3-10,14,17H,11H2,1-2H3/i2D3

InChI Key

YXVZOBVWVRFPTE-BMSJAHLVSA-N

SMILES

CNC1CC2=CC=CC=C2N(C3=CC=CC=C13)C

synonyms

10,11-Dihydro-N-methyl-5-(methyl-d3)-5H-Dibenz[b,f]azepin-10-amine;  5-(Methyl-d3)-10-methylamino-10,11-dihydrodibenzo[b,f]azepine;  RP 19560-d3;  10,11-Dihydro-5-(methyl-d3)-10-5H-Dibenz[b,f]azepine; 

Origin of Product

United States

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